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Compound of Interest

Compound Name: Benzyl 4-methylbenzoate

Cat. No.: B1581448 Get Quote

An In-depth Technical Guide to Benzyl 4-
methylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Benzyl 4-methylbenzoate, including its synthesis and characterization. The

information is intended to support research and development activities in the chemical and

pharmaceutical sciences.

Core Properties of Benzyl 4-methylbenzoate
Benzyl 4-methylbenzoate, also known as benzyl p-toluate, is an ester with the chemical

formula C₁₅H₁₄O₂. It is recognized for its pleasant aromatic odor and is utilized in the fragrance

and flavor industry.[1] Beyond its sensory characteristics, it serves as a versatile intermediate in

organic synthesis.
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Property Value Source

IUPAC Name benzyl 4-methylbenzoate PubChem

Synonyms

Benzyl p-toluate, p-Toluic acid,

benzyl ester, Benzoic acid, 4-

methyl-, phenylmethyl ester

[1]

CAS Number 5467-99-2 PubChem

Molecular Formula C₁₅H₁₄O₂ [1]

Molecular Weight 226.27 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Pleasant, aromatic [1]

Physicochemical Data
The following tables summarize the key physical and chemical properties of Benzyl 4-
methylbenzoate.

Physical Properties
Experimental data for the boiling point, density, and refractive index of Benzyl 4-
methylbenzoate are not readily available in the cited literature. The values presented below

are computed properties and should be considered as estimates.

Property Value Source

Boiling Point 372.5 °C (predicted) [2]

Density 1.1 g/cm³ (predicted)

Refractive Index 1.566 (predicted) [2]

Solubility

Soluble in organic solvents

such as ethanol and ether;

limited solubility in water.[1]
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Chemical Properties
Property Value Source

XLogP3 4.3 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Spectroscopic Data
Type Data Source

¹H NMR (400 MHz, CDCl₃)

δ 7.97-7.95 (m, 2H), 7.43-7.41

(m, 2H), 7.38-7.30 (m, 3H),

7.19 (dd, J = 8.5, 0.6 Hz, 2H),

5.33 (s, 2H), 2.36 (s, 3H)

[3]

¹³C NMR (100 MHz, CDCl₃)

δ 166.31, 143.54, 136.09,

129.60, 128.95, 128.43,

128.02, 127.97, 127.28, 66.34,

21.51

[3]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis and

characterization of Benzyl 4-methylbenzoate.

Synthesis of Benzyl 4-methylbenzoate via Fischer
Esterification
This protocol is adapted from standard Fischer esterification procedures for similar benzoate

esters.

Materials:

4-methylbenzoic acid
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Benzyl alcohol

Concentrated sulfuric acid (catalyst)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (or sodium sulfate)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-methylbenzoic acid and a molar excess

of benzyl alcohol (e.g., 3-5 equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain reflux for a period of 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.
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Extraction: Dilute the mixture with diethyl ether and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure Benzyl 4-
methylbenzoate.

Determination of Physical Properties
The following are general experimental protocols for determining the key physical properties of

liquid compounds.

Boiling Point Determination (Thiele Tube Method):

Fill a Thiele tube with a high-boiling point liquid (e.g., mineral oil or silicone oil).

Place a small amount of Benzyl 4-methylbenzoate into a small test tube.

Invert a sealed-end capillary tube and place it into the test tube containing the sample.

Attach the test tube to a thermometer and place the assembly in the Thiele tube.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. A slow, continuous stream of bubbles will emerge as the liquid

boils.

Remove the heat and record the temperature at which the liquid just begins to enter the

capillary tube. This temperature is the boiling point.

Density Determination:

Accurately weigh a clean, dry pycnometer (a small glass flask with a fitted stopper) and

record its mass.
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Fill the pycnometer with distilled water and record the mass.

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with Benzyl 4-methylbenzoate and record the mass.

The density is calculated using the formula: Density = (mass of substance) / (volume of

substance), where the volume is determined from the mass and known density of water at

the measurement temperature.

Refractive Index Measurement:

Calibrate an Abbe refractometer using a standard liquid with a known refractive index.

Place a few drops of Benzyl 4-methylbenzoate onto the prism of the refractometer.

Close the prism and allow the temperature to stabilize.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the instrument's scale.

Visualizations
Synthesis Workflow of Benzyl 4-methylbenzoate
The following diagram illustrates the key steps in the synthesis and purification of Benzyl 4-
methylbenzoate via Fischer esterification.

Reaction Work-up & Purification

4-Methylbenzoic Acid +
Benzyl Alcohol +
H₂SO₄ (catalyst)

Reflux
(2-4 hours)

Heat
Extraction with
Diethyl Ether

Cool Wash with H₂O,
NaHCO₃, Brine

Dry with
MgSO₄

Solvent Removal
(Rotary Evaporator)

Vacuum
Distillation

Pure Benzyl
4-methylbenzoate
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Caption: Workflow for the synthesis of Benzyl 4-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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